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Compound of Interest

Compound Name: 1-Bromoheptadecane

Cat. No.: B013588 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical and physical properties of reagents is paramount. This technical guide provides

an in-depth overview of 1-Bromoheptadecane, a long-chain alkyl bromide used in various

chemical syntheses. This document outlines its core physical constants, provides a general

experimental protocol for its purification, and illustrates a typical purification workflow.

Core Properties of 1-Bromoheptadecane
1-Bromoheptadecane, also known as heptadecyl bromide, is a chemical compound with the

linear formula CH₃(CH₂)₁₆Br. Its fundamental identifier in chemical literature and databases is

its CAS number.

CAS Number: 3508-00-7[1][2]

Physical and Chemical Constants
A summary of the key physical and chemical properties of 1-Bromoheptadecane is presented

in the table below. These values are essential for designing experimental conditions,

performing calculations, and ensuring safe handling.
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Property Value Source(s)

Molecular Formula C₁₇H₃₅Br [1][2]

Molecular Weight 319.36 g/mol [1][2]

Appearance
White or colorless to light

yellow solid

Melting Point 29 - 32 °C

Boiling Point 126 - 128 °C at 0.1 mmHg

Purity Typically ≥95.0% (GC) [1]

Experimental Protocol: Purification of 1-
Bromoheptadecane
The following is a general experimental protocol for the purification of a crude solid organic

compound like 1-Bromoheptadecane. The primary methods employed are recrystallization

and column chromatography. The choice of method depends on the nature and quantity of

impurities.

Materials and Reagents
Crude 1-Bromoheptadecane

A suitable solvent for recrystallization (e.g., ethanol, isopropanol, or a mixture of solvents like

hexanes and ethyl acetate)

Silica gel (for column chromatography)

Eluent (e.g., a mixture of hexanes and ethyl acetate)

Standard laboratory glassware (beakers, Erlenmeyer flasks, Buchner funnel, etc.)

Heating mantle or hot plate

Filtration apparatus
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Rotary evaporator

Method 1: Recrystallization
Recrystallization is an effective technique for purifying solid compounds based on differences in

solubility between the compound and its impurities in a given solvent at different temperatures.

Procedure:

Solvent Selection: In a small test tube, dissolve a small amount of crude 1-
Bromoheptadecane in a minimal amount of a potential solvent at its boiling point. The ideal

solvent will dissolve the compound when hot but show low solubility at room temperature.

Dissolution: Place the crude 1-Bromoheptadecane in an Erlenmeyer flask and add a

minimal amount of the chosen hot solvent to completely dissolve the solid.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to

remove them.

Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Crystal

formation should be observed. Further cooling in an ice bath can maximize the yield of

crystals.

Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

Washing: Wash the crystals with a small amount of cold solvent to remove any adhering

impurities.

Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Method 2: Flash Column Chromatography
Flash column chromatography is a rapid purification technique that utilizes a stationary phase

(silica gel) and a mobile phase (eluent) to separate components of a mixture.

Procedure:
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Solvent System Selection: Use thin-layer chromatography (TLC) to determine an appropriate

eluent system that provides good separation of 1-Bromoheptadecane from its impurities.

Column Packing: Prepare a chromatography column by packing it with silica gel as a slurry

in the chosen eluent.

Sample Loading: Dissolve the crude 1-Bromoheptadecane in a minimal amount of the

eluent and carefully load it onto the top of the silica gel column.

Elution: Pass the eluent through the column under positive pressure (e.g., using compressed

air or nitrogen).

Fraction Collection: Collect the eluate in a series of fractions.

Analysis: Analyze the collected fractions by TLC to identify those containing the pure

product.

Solvent Removal: Combine the pure fractions and remove the solvent using a rotary

evaporator to obtain the purified 1-Bromoheptadecane.

Visualization of Purification Workflow
The following diagram illustrates a general workflow for the purification of a crude organic solid,

applicable to 1-Bromoheptadecane.

Recrystallization Process

Crude 1-Bromoheptadecane Dissolution in
Minimal Hot Solvent

Hot Filtration
(Optional)

 Insoluble
Impurities Cooling and

Crystallization

 No Insoluble
Impurities 

Vacuum Filtration Drying Pure 1-Bromoheptadecane
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Click to download full resolution via product page

Caption: General workflow for the purification of 1-Bromoheptadecane via recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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